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Compound of Interest

Compound Name: POTASSIUM METAVANADATE

Cat. No.: B1143514 Get Quote

Introduction

The Mandelin reagent is a colorimetric solution utilized in presumptive chemical testing for the

rapid identification of various alkaloids, psychoactive substances, and other organic

compounds.[1][2] It operates through a distinctive color change that occurs upon reaction with

the target analyte.[2][3] The reagent is composed of a vanadate salt dissolved in concentrated

sulfuric acid. While the user has specified potassium metavanadate, standard and widely

documented formulations for the Mandelin reagent consistently cite the use of ammonium

metavanadate (or ammonium vanadate).[1][4][5][6][7] This protocol will, therefore, detail the

established method for preparing Mandelin reagent using ammonium metavanadate, as this is

the scientifically validated and commonly practiced procedure.

The active component in the Mandelin reagent is the vanadium metal, a transition metal that

readily forms colored complexes.[8] The reaction mechanism involves the oxidation of the

analyte by the vanadate ion in the acidic medium of the concentrated sulfuric acid, leading to

the formation of transition metal complexes that exhibit specific colors depending on the

substance being tested.[2]

Application

The primary application of the Mandelin reagent is as a simple, rapid spot-test for the

presumptive identification of various substances, particularly in forensic analysis and harm

reduction services.[1][2] It is frequently used to screen for the presence of compounds such as

ketamine, PMA, amphetamines, and opiates.[1][7][9] It is important to note that the Mandelin
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test is a presumptive test, meaning it provides an indication of the presence of a substance but

is not confirmatory.[2] For definitive identification, further analysis using instrumental methods

like gas chromatography-mass spectrometry (GC-MS) is required.[2]

Quantitative Data: Colorimetric Reactions
The following table summarizes the observed color changes when various substances are

tested with the Mandelin reagent. The final color is typically observed within a few minutes of

the reaction.
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Substance Final Color

2C-T-7 Wine dark to Black

Acetaminophen Moderate olive

d-Amphetamine Moderate bluish green

Benzphetamine Brilliant yellow green

Chlorpromazine Dark olive

Cocaine Deep orange yellow

Codeine Dark olive

Diacetylmorphine (Heroin) Moderate reddish brown

Dimethoxymethamphetamine Dark olive brown

Doxepin Very reddish brown

Dristan Greyish olive

Excedrin Dark olive

Ketamine Deep reddish orange

Mace Moderate olive green

MDA Bluish black

MDMA Bluish black

Mescaline Dark yellowish brown

Methadone Dark greyish blue

d-Methamphetamine Dark yellowish green

Methaqualone Very orange yellow

Methylphenidate Brilliant orange yellow

Morphine Dark greyish reddish brown

Opium Olive black
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Oxycodone Dark greenish yellow

Paramethoxyamphetamine (PMA) Reddish brown

Paramethoxymethamphetamine (PMMA) Reddish brown

Procaine Deep orange

Propoxyphene Dark reddish brown

Psilocybin Green

Salt (NaCl-HCl) Strong orange

Table derived from search result[1].

Experimental Protocols
1. Preparation of Mandelin Reagent

This protocol is based on the method endorsed by the United States Department of Justice.[1]

[6][9]

Materials:

Ammonium metavanadate (NH₄VO₃)

Concentrated sulfuric acid (H₂SO₄, 95-98%)

Glass beaker

Graduated cylinder

Stirring rod

Volumetric flask (100 mL)

Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:
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Ensure all work is conducted in a fume hood due to the corrosive and hazardous nature of

concentrated sulfuric acid.

Carefully measure 100 mL of concentrated (95-98%) sulfuric acid using a graduated cylinder

and transfer it to a clean, dry 100 mL volumetric flask.

Weigh out 0.5 to 1.0 gram of ammonium metavanadate.

Slowly and cautiously add the ammonium metavanadate to the concentrated sulfuric acid in

the volumetric flask. The addition should be done in small increments to control the reaction.

Gently stir the mixture with a stirring rod until the ammonium metavanadate is fully dissolved.

The resulting solution should be clear.

Store the prepared reagent in a clean, dry, and appropriately labeled glass bottle with a

secure cap. The reagent is corrosive and should be stored in a cool, dark place away from

incompatible materials.

2. Use of Mandelin Reagent for Substance Identification

Materials:

Mandelin reagent

Sample to be tested (a very small amount, roughly the size of a pinhead)

White ceramic spot plate or a similar inert, white surface

Micro-spatula or a clean, dry tool for sample handling

Procedure:

Place a small amount of the suspected substance onto the white ceramic spot plate.

Carefully add one to two drops of the Mandelin reagent directly to the substance.

Observe any color change that occurs immediately upon the addition of the reagent and over

the next 1-2 minutes.
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Compare the observed color change to a reference chart of known reactions (see the table

above) to presumptively identify the substance.

Record the results, including the initial color, the final color, and the time taken for the color

change to occur.

Properly dispose of the test materials according to laboratory safety guidelines for hazardous

chemical waste.

Diagrams
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Workflow for Mandelin Reagent Preparation

Preparation Steps

Start: Gather Materials
(Ammonium Metavanadate, Conc. H₂SO₄, Glassware, PPE)

Measure 100 mL of
Concentrated Sulfuric Acid (95-98%)

Weigh 0.5-1.0 g of
Ammonium Metavanadate

Slowly Add Ammonium Metavanadate
to Sulfuric Acid in a Fume Hood

Stir Until Fully Dissolved

Store Reagent in a Labeled
Glass Bottle

End: Mandelin Reagent Prepared

Click to download full resolution via product page

Caption: Workflow for the preparation of Mandelin reagent.
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Experimental Workflow for Substance Testing

Testing Protocol

Start: Place Small Sample
on Spot Plate

Add 1-2 Drops of
Mandelin Reagent

Observe Color Change
(Immediate and over 1-2 minutes)

Compare Observed Color
to Reference Chart

Presumptive Identification
of Substance

Record Results

Dispose of Waste Properly

End: Testing Complete

Click to download full resolution via product page

Caption: Workflow for using Mandelin reagent in a spot test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mandelin reagent - Wikipedia [en.wikipedia.org]

2. grokipedia.com [grokipedia.com]

3. tnscientific.com [tnscientific.com]

4. Unit 9: Crime - Reagent Kits [wwwchem.uwimona.edu.jm]

5. oxfordreference.com [oxfordreference.com]

6. oarjpublication.com [oarjpublication.com]

7. interchim.fr [interchim.fr]

8. m.youtube.com [m.youtube.com]

9. protestkit.eu [protestkit.eu]

To cite this document: BenchChem. [Application Notes and Protocol for the Preparation and
Use of Mandelin Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143514#protocol-for-preparing-mandelin-reagent-
with-potassium-metavanadate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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